Cas no 2219378-76-2 (methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate
• CAS No: 2219378-76-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5835176
• PubChem ID: 165606069
• Update Time: 2025-05-24

methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate
• 2219378-76-2
• EN300-1708043

• Inchi： 1S/C9H12N2O2S/c1-13-8(12)6-2-9(10,3-6)7-4-14-5-11-7/h4-6H,2-3,10H2,1H3
• InChI Key： GHBMJJKDQHOCQR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(CC(C(=O)OC)C1)N

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate

Introduction to Methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate (CAS No. 2219378-76-2)

Methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate, identified by its CAS number 2219378-76-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclobutane ring substituted with an amino group and a thiazole moiety, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

The structural framework of methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate encompasses a unique combination of functional groups that make it a promising candidate for further investigation. The presence of the amino group and the heterocyclic thiazole ring suggests possible interactions with biological targets, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The thiazole ring, in particular, is known for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a thiazole moiety into the cyclobutane scaffold in methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate may contribute to its pharmacological properties by enhancing binding affinity and selectivity towards specific biological targets.

One of the key aspects of this compound is its potential as a building block for more complex molecules. The cyclobutane ring provides a rigid structure that can be modified further to explore different pharmacophores. This flexibility makes methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate a versatile intermediate in synthetic chemistry, allowing researchers to design and synthesize novel derivatives with tailored properties.

Recent studies have highlighted the importance of amino acid derivatives in drug development. The amino group in methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate can participate in various chemical reactions, enabling the formation of amide bonds and other functional groups that are crucial for drug design. This property makes it a valuable starting point for the synthesis of peptidomimetics and other bioactive molecules.

The combination of the cyclobutane ring and the thiazole moiety in methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate also suggests potential applications in materials science and industrial chemistry. The rigid structure of the cyclobutane ring can enhance the stability of materials, while the thiazole ring can contribute to electronic properties, making this compound a candidate for advanced materials development.

In conclusion, methyl 3-amino-3-(1,3-thiazol-4-yl)cyclobutane-1-carboxylate (CAS No. 2219378-76-2) represents a fascinating compound with diverse potential applications. Its unique structural features make it a valuable scaffold for drug discovery and an intermediate for synthetic chemistry. Further research is warranted to fully explore its pharmacological properties and industrial applications.